Cas no 2034251-85-7 ((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone)

• Product Name: (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone
• CAS No: 2034251-85-7
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6349438
• PubChem ID: 119100315
• Update Time: 2025-05-20

(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-[(1-benzoylpyrrolidin-3-yl)oxy]-4,6-dimethylpyrimidine
• AKOS026690474
• [3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]-phenylmethanone
• 2034251-85-7
• F6478-0667
• (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone
• (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone

• Inchi： 1S/C17H19N3O2/c1-12-10-13(2)19-17(18-12)22-15-8-9-20(11-15)16(21)14-6-4-3-5-7-14/h3-7,10,15H,8-9,11H2,1-2H3
• InChI Key： VHMKBYRDBJBJKQ-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Additional information on (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone

Exploring the Potential of (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone in Modern Applications

The compound with CAS No 2034251-85-7, known as (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is further substituted with a phenyl group and a 4,6-dimethylpyrimidine moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule in various fields such as pharmacology, material science, and organic synthesis.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with key enzymes and receptors involved in processes such as inflammation, apoptosis, and cell proliferation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the activity of cyclooxygenase enzymes. Such findings underscore its potential as a lead compound for drug development targeting inflammatory diseases.

In addition to its biological applications, the compound has shown promise in material science. Its rigid molecular structure and ability to form stable complexes make it an ideal candidate for use in self-assembled monolayers and nanomaterials. A 2023 paper in *Advanced Materials* reported that this compound can serve as a building block for constructing organic frameworks with tunable porosity, which could be utilized in gas storage and catalysis.

The synthesis of (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the phenyl and pyrimidine groups via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

From an environmental perspective, the compound's degradation pathways have been studied to assess its impact on ecosystems. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, the compound undergoes rapid biodegradation due to its susceptibility to microbial enzymes. This suggests that it poses minimal risk to aquatic environments when used responsibly.

In conclusion, (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(phenyl)methanone represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable tool for addressing contemporary challenges in medicine and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.